(2-Chloroacetamido)(hydroxy)acetic acid

• CAS RN: 63327-50-4
• Molecular Formula: C4H6ClNO4
• Molecular Weight: 167.55 g/mol
• IUPAC Name: 2-[(2-chloroacetyl)amino]-2-hydroxyacetic acid
• InChI: InChI=1S/C4H6ClNO4/c5-1-2(7)6-3(8)4(9)10/h3,8H,1H2,(H,6,7)(H,9,10)
• InChI Key: YULYKRNXBRMJQU-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)NC(C(=O)O)O)Cl

Description

(2-Chloroacetamido)(hydroxy)acetic acid is a useful research compound. Its molecular formula is C4H6ClNO4 and its molecular weight is 167.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

740 g of an aqueous solution with 50% of glyoxylic acid (5 moles) are mixed with 514 g of chloracetamide (5.5 moles). The mixture is heated to 50° C, then the greater part of the water is removed under vacuum, 1200 g of acetic acid are added and it is cooled on ice. After filtration and drying, 475 g of product are obtained. The product concentrated under vacuum gives 112 g of a second crop, namely a total yield of 69%.